2-methyl-3-nitro-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide

• IUPAC Name: 2-methyl-3-nitro-N-[3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C20H14N4O4/c1-12-15(7-3-8-16(12)24(26)27)19(25)22-14-6-2-5-13(11-14)20-23-18-17(28-20)9-4-10-21-18/h2-11H,1H3,(H,22,25)
• InChI Key: YPQOIXFWCVJBIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC=CC(=C2)C3=NC4=C(O3)C=CC=N4
• Molecular Formula: C20H14N4O4
• Molecular Weight: 374.3 g/mol

Description

2-methyl-3-nitro-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is a compound that has been extensively studied for its potential use in medicinal chemistry. This compound has been found to have a wide range of applications in scientific research, particularly in the fields of biochemistry and pharmacology. In

Mechanism of Action

The mechanism of action of 2-methyl-3-nitro-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is not fully understood. However, it has been found to interact with certain proteins and enzymes in the body, which can lead to changes in cellular signaling pathways and gene expression.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as protein kinases, which are involved in cellular signaling pathways. It has also been found to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-methyl-3-nitro-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide in lab experiments is its high specificity for certain proteins and enzymes. This makes it a useful tool for studying the function of these proteins and enzymes in biological systems. However, one limitation of using this compound is its potential toxicity, which can affect the viability of cells in experimental systems.

Future Directions

There are several future directions for research on 2-methyl-3-nitro-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide. One area of research is the development of more efficient synthesis methods for this compound. Another area of research is the identification of new biological targets for this compound, which could lead to the development of new drugs for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects in vivo.

Synthesis Methods

The synthesis of 2-methyl-3-nitro-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide involves a multi-step process that requires the use of several reagents and solvents. The first step involves the preparation of 3-[1,3]oxazolo[4,5-b]pyridine-2-carboxylic acid, which is then reacted with 2-amino-4-methylphenol to form 2-methyl-3-nitro-N-(2-hydroxy-4-methylphenyl)benzamide. This intermediate is then reacted with 3-bromoaniline to form the final product.

Scientific Research Applications

2-methyl-3-nitro-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been found to have a wide range of applications in scientific research. One of the main areas of research has been in the field of medicinal chemistry, where this compound has been studied for its potential use as a drug candidate for the treatment of various diseases. It has also been studied for its potential use as a fluorescent probe for imaging biological systems.